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Compound of Interest

Compound Name:
(S)-2-Amino-3-(2,5-

dichlorophenyl)propanoic acid

CAS No.: 754971-91-0

Cat. No.: B1590270

Get Quote

Strategic Rationale & Chemical Space
(S)-2-Amino-3-(2,5-dichlorophenyl)propanoic acid (2,5-Cl2-Phe) is a high-value non-

canonical amino acid used to modulate the physicochemical properties of peptide therapeutics

and small-molecule inhibitors.[1][2] Unlike its non-halogenated parent (Phenylalanine), the 2,5-

dichloro substitution pattern introduces two critical features:

Orthogonal Steric Lock: The chlorine atom at the ortho (2-) position creates significant steric

bulk near the peptide backbone, restricting conformational freedom (

and

torsion angles). This is often exploited to "lock" bioactive conformations in peptidomimetics.

Electronic Deactivation: The electron-withdrawing nature of the two chlorine atoms lowers

the
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of the aromatic ring, reducing oxidative metabolism (e.g., by cytochrome P450) and
increasing lipophilicity for better membrane permeability.

Target Audience: Medicinal Chemists, Peptide Scientists, and Process Chemists.

Pre-Synthetic Planning: The Steric Challenge
Critical Warning: The primary synthetic challenge with 2,5-Cl2-Phe is the steric hindrance

imposed by the 2-chloro substituent.[1] Standard coupling protocols (e.g., EDC/NHS) often

result in incomplete conversion or slow kinetics. Furthermore, the electron-withdrawing effect

increases the acidity of the

-proton, heightening the risk of racemization during activation.

Decision Matrix: Protection Group Strategy
Before derivatization, select the protection scheme based on your downstream application.

Reagent Selection
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Protocol A: N-Terminal Protection (Fmoc-Cl2-Phe-
OH)
Objective: Synthesis of N-(9-Fluorenylmethoxycarbonyl)-(S)-2,5-dichlorophenylalanine.[1][2]

Rationale: Fmoc is preferred for solid-phase peptide synthesis (SPPS) and prevents

racemization during subsequent coupling steps better than acyl groups.

Materials
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(S)-2,5-Dichlorophenylalanine (1.0 equiv)[1]

Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) (1.1 equiv)[1]

Sodium Bicarbonate (

)

Acetone/Water (1:1 v/v)

1M HCl (for acidification)

Step-by-Step Methodology
Solubilization: In a round-bottom flask, suspend (S)-2,5-dichlorophenylalanine (10 mmol) in

25 mL of water. Add

(20 mmol, 2.0 equiv) and stir until the solution becomes clear (formation of the sodium salt).

Reagent Addition: Dissolve Fmoc-OSu (11 mmol) in 25 mL of acetone. Add this solution

dropwise to the amino acid solution over 30 minutes at

.

Note: The dropwise addition prevents precipitation of the Fmoc reagent.

Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor by

TLC (System: CHCl3/MeOH/AcOH 90:8:2). The spot for the free amino acid (ninhydrin

positive) should disappear.

Workup (Critical for Purity):

Evaporate the acetone under reduced pressure (rotary evaporator,

).

Wash the remaining aqueous phase with diethyl ether (

mL) to remove unreacted Fmoc-OSu and byproducts.
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Acidification: Cool the aqueous phase to

and slowly acidify to pH 1-2 using 1M HCl. The product will precipitate as a white solid.

Isolation: Filter the precipitate, wash with cold water, and dry under vacuum over

.

Yield Expectation: 85-95% Quality Control: Check optical rotation

to ensure no racemization occurred (compare to literature standard if available, otherwise use
chiral HPLC).

Protocol B: Sterically Demanding Peptide Coupling
Objective: Coupling Fmoc-(S)-2,5-Cl2-Phe-OH to a secondary amine or sterically hindered N-

terminus.[1][2] The Challenge: The 2-chloro substituent blocks the approach of the nucleophile.

Weak activators (EDC/HOBt) often fail. We utilize HATU (Hexafluorophosphate

Azabenzotriazole Tetramethyl Uronium) which generates a highly reactive ester.

Materials
Fmoc-(S)-2,5-Cl2-Phe-OH (1.0 equiv)[1]

Amine coupling partner (1.0 - 1.2 equiv)[1][2]

HATU (1.1 equiv)

HOAt (1-Hydroxy-7-azabenzotriazole) (1.1 equiv) - Optional but recommended for extreme

sterics.[1]

DIPEA (N,N-Diisopropylethylamine) (2.5 equiv)

Dry DMF (Dimethylformamide)

Workflow Diagram
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1. Activation
Mix AA + HATU + HOAt + DIPEA

in DMF (5 mins)

2. Coupling
Add Amine Partner

Activated Species Formed

3. Monitor (HPLC/TLC)
Check for active ester consumption

Stir 4-16h

4. Acid/Base Wash
Remove urea byproducts

Conversion >98%

Click to download full resolution via product page

Procedure
Activation: Dissolve Fmoc-(S)-2,5-Cl2-Phe-OH (1.0 mmol) and HATU (1.1 mmol) in dry DMF

(5 mL) under nitrogen. Add DIPEA (2.5 mmol). Stir for 2-5 minutes. The solution should turn

slightly yellow.

Why? Pre-activation ensures the formation of the O-At ester before the amine is

introduced, reducing competing reactions.

Coupling: Add the amine component (1.0 mmol). If the amine is a salt (e.g., HCl salt), add an

extra equivalent of DIPEA.

Reaction: Stir at room temperature. Due to the 2,5-dichloro steric hindrance, reaction times

may extend to 16-24 hours.[1]

Troubleshooting: If conversion is low after 24h, do not heat (causes racemization).

Instead, perform a "double coupling" (filter, resuspend in fresh reagents).
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Workup: Dilute with Ethyl Acetate. Wash sequentially with:

10% Citric Acid (removes DIPEA and unreacted amine)

Saturated

(removes unreacted acid and HOBt/HOAt)

Brine.[2]

Purification: Flash column chromatography (Hexane/Ethyl Acetate).

Protocol C: Reductive Transformation to Amino
Alcohols
Objective: Synthesis of (S)-2-Amino-3-(2,5-dichlorophenyl)propan-1-ol. Application: Precursor

for protease inhibitors (e.g., hydroxyethylamine isosteres) or chiral auxiliaries.

Materials
(S)-2,5-Dichlorophenylalanine (1.0 equiv)[1]

Sodium Borohydride (

) (2.5 equiv)

Iodine (

) (1.0 equiv)

Dry THF (Tetrahydrofuran)

Mechanism & Safety
This protocol uses the

system, which generates Borane (

) in situ. This is safer and more selective than
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, reducing the risk of de-halogenating the aromatic ring (aryl chlorides can be reduced by

under aggressive conditions).

Step-by-Step Methodology
Setup: In a dry 3-neck flask equipped with a reflux condenser and addition funnel, suspend

(S)-2,5-dichlorophenylalanine (10 mmol) in dry THF (30 mL).

Reagent Prep: Add

(25 mmol) in one portion.

Iodine Addition: Dissolve Iodine (10 mmol) in THF (10 mL). Add this solution dropwise to the

reaction mixture over 30 minutes at

.

Observation: Hydrogen gas evolution will occur.[2] The brown color of iodine will fade as

is generated.

Reflux: Once gas evolution subsides, heat the mixture to reflux for 18 hours.

Quenching (Caution): Cool to room temperature. Carefully add Methanol dropwise to quench

excess borane (vigorous bubbling).

Workup: Evaporate the solvent. Dissolve the residue in 20% KOH and stir for 4 hours (to

break the boron-amine complex). Extract with Dichloromethane (

).

Purification: The crude amino alcohol is often pure enough for use.[2] If not, recrystallize

from Ethanol/Hexane.

Analytical Data Summary
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Parameter Value/Observation Relevance

Molecular Weight 234.08 g/mol Base Amino Acid

Appearance White Crystalline Solid High purity indicator

Solubility
Low in neutral water; Soluble

in acidic/basic media or DMSO
Zwitterionic nature

TLC (

)

~0.4 (BuOH:AcOH:H2O 4:1:[1]

[2]1)

Migration is slower than Phe

due to lipophilicity

Coupling Rate
Slow (

vs Phe)
Requires HATU/HOAt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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